5-bromo-3-methyl-2,3-dihydro-1-benzofuran
Description
5-Bromo-2,3-dihydrobenzofuran is an organic building block that can be used in the synthesis of Darifenacin, a drug used to treat urinary incontinence .
Synthesis Analysis
Benzofuran synthesis involves a convenient metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans mediated by hypervalent iodine reagents . Substituted benzofurans were synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C- and O-allyl isomerization followed by ring-closing metathesis .Molecular Structure Analysis
The molecular structure of 5-bromo-3-(bromomethyl)-2,3-dihydro-1-benzofuran is represented by the InChI code: 1S/C9H8Br2O/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,6H,4-5H2 .Chemical Reactions Analysis
The 4-position of the benzofuran may be substituted or unsubstituted but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups .Physical And Chemical Properties Analysis
5-Bromo-2,3-dihydrobenzofuran is a white to light yellow crystal powder .Mechanism of Action
Future Directions
Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease . Novel methods for constructing benzofuran rings have been discovered in recent years .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3-methyl-2,3-dihydro-1-benzofuran involves the bromination of 3-methyl-2,3-dihydro-1-benzofuran using a brominating agent.", "Starting Materials": [ "3-methyl-2,3-dihydro-1-benzofuran", "Brominating agent (e.g. N-bromosuccinimide, bromine, etc.)", "Solvent (e.g. chloroform, dichloromethane, etc.)", "Catalyst (e.g. iron(III) bromide, aluminum bromide, etc.)" ], "Reaction": [ "Dissolve 3-methyl-2,3-dihydro-1-benzofuran in a suitable solvent.", "Add the brominating agent to the reaction mixture.", "Add a catalyst to the reaction mixture to facilitate the bromination reaction.", "Stir the reaction mixture at a suitable temperature until the reaction is complete.", "Isolate the product by filtration or extraction.", "Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
2648956-59-4 |
Molecular Formula |
C9H9BrO |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
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